(3,4-dimethoxyphenyl)[6-fluoro-4-(4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
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Overview
Description
The compound contains several functional groups, including two methoxy groups (OCH3) attached to a benzene ring, a fluorine atom attached to another benzene ring, and a 1,4-benzothiazin-2-yl group. The presence of these groups could potentially confer interesting chemical and physical properties to the compound .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, is likely complex. It contains multiple rings, including two benzene rings, which are aromatic, and a 1,4-benzothiazin-2-yl group, which contains both nitrogen and sulfur atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the methoxy groups might be susceptible to reactions involving nucleophilic substitution, while the aromatic rings might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy groups and the fluorine atom might increase its polarity, potentially affecting its solubility in various solvents .Scientific Research Applications
Anti-Tumor Properties
A study conducted by Hayakawa et al. (2004) synthesized a derivative of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester, showing selective cytotoxicity against a tumorigenic cell line. This indicates potential applications in cancer treatment or research (Hayakawa et al., 2004).
Enzyme Inhibition
Balaydın et al. (2012) synthesized derivatives, including (2-Bromo-3,4-dimethoxyphenyl)(3,4-dimethoxyphenyl)methanone, and investigated their inhibitory effects on human cytosolic carbonic anhydrase II, an enzyme potentially relevant in treating several diseases (Balaydın et al., 2012).
Novel Chemical Transformations
Johnson et al. (2010) described the use of (2,4,5-trimethoxyphenyl)(2-hydroxyphenyl)methanone in reactions with ceric ammonium nitrate, highlighting its potential in creating new chemical compounds or transformations (Johnson et al., 2010).
Future Directions
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[6-fluoro-4-(4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FNO5S/c1-15-4-8-18(9-5-15)26-14-23(32(28,29)22-11-7-17(25)13-19(22)26)24(27)16-6-10-20(30-2)21(12-16)31-3/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEVKPZZJNFJKLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-dimethoxyphenyl)[6-fluoro-4-(4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone |
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